Cas no 5666-10-4 (3-ethyl-2,4-dimethylpyrrolidine)

3-ethyl-2,4-dimethylpyrrolidine structure
5666-10-4 structure
Product Name:3-ethyl-2,4-dimethylpyrrolidine
CAS No:5666-10-4
MF:C8H17N
MW:127.22728228569
CID:1599848
PubChem ID:249718
Update Time:2025-04-21

3-ethyl-2,4-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-2,4-dimethylpyrrolidine
    • AR-1F3054
    • 2,4-dimethyl-3-ethylpyrrolidine
    • NSC68324
    • SureCN3671279
    • CTK5A5519
    • AC1L6P23
    • 3-ethyl-2,4-dimethyl-pyrrolidine
    • AKOS006359439
    • 3-Aethyl-2,4-dimethyl-pyrrolidin
    • AC1Q4VBT
    • AR-1F3054; 2,4-dimethyl-3-ethylpyrrolidine; NSC68324; SureCN3671279; CTK5A5519; AC1L6P23; 3-ethyl-2,4-dimethyl-pyrrolidine; AKOS006359439; 3-Aethyl-2,4-dimethyl-pyrrolidin; AC1Q4VBT;
    • starbld0034545
    • SCHEMBL3671279
    • DTXSID40290367
    • NSC-68324
    • 5666-10-4
    • Inchi: 1S/C8H17N/c1-4-8-6(2)5-9-7(8)3/h6-9H,4-5H2,1-3H3
    • InChI Key: GTDYINNWQOHUAH-UHFFFAOYSA-N
    • SMILES: N1CC(C)C(CC)C1C

Computed Properties

  • Exact Mass: 127.13621
  • Monoisotopic Mass: 127.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 90.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.783
  • Boiling Point: 142°C at 760 mmHg
  • Flash Point: 29.1°C
  • Refractive Index: 1.413
  • PSA: 12.03
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